Cas no 14512-85-7 (2-Fluoro-4-thiocyanatoaniline)

• Product Name: 2-Fluoro-4-thiocyanatoaniline
• CAS No: 14512-85-7
• MF: C₇H₅FN₂S
• MW: 168.191403150558
• MDL: MFCD04617227
• CID: 214344
• PubChem ID: 4356365
• Update Time: 2025-06-13

2-Fluoro-4-thiocyanatoaniline Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-amino-3-fluorophenyl ester
• 2-Fluoro-4-thiocyanatoaniline
• 4-AMINO-3-FLUOROPHENYL THIOCYANATE
• (4-amino-3-fluorophenyl) thiocyanate
• J-524947
• BS-21489
• Thiocyanic acid, 4-amino-3-fluorophenyl ester
• Z56938017
• 4-amino-3-fluorobenzenesulfenyl cyanide
• 14512-85-7
• EN300-06899
• MFCD04617227
• 4-(cyanosulfanyl)-2-fluoroaniline
• 2-fluoro-4-thiocyanato-phenylamine
• CS-0211145
• SCHEMBL693345
• SY133053
• [(4-amino-3-fluorophenyl)sulfanyl]formonitrile
• A884664
• AKOS008967094
• 2-fluoro-4-thiocyanoaniline
• Thiocyanic acid 4-Amino-3-fluorophenyl ester
• DTXSID40402307
• RPLHGFNIWGHYMX-UHFFFAOYSA-N
• G72708

• MDL： MFCD04617227
• Inchi： 1S/C7H5FN2S/c8-6-3-5(11-4-9)1-2-7(6)10/h1-3H,10H2
• InChI Key： RPLHGFNIWGHYMX-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C=1)F)N

Computed Properties

• Exact Mass: 168.01600
• Monoisotopic Mass: 168.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.1A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 285.2°Cat760mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.62
• PSA: 75.11000
• LogP: 2.56228

Additional information on 2-Fluoro-4-thiocyanatoaniline

Recent Advances in the Study of 2-Fluoro-4-thiocyanatoaniline (CAS: 14512-85-7) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-thiocyanatoaniline (CAS: 14512-85-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's thiocyanate and fluorine substituents make it a versatile intermediate for further chemical modifications, enabling the exploration of novel bioactive molecules.

Recent studies have highlighted the role of 2-Fluoro-4-thiocyanatoaniline as a precursor in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing thiazole and benzothiazole derivatives, which exhibit promising antimicrobial and anticancer activities. The thiocyanate group's reactivity allows for facile incorporation into larger pharmacophores, enhancing the diversity of drug-like molecules that can be generated from this scaffold.

In addition to its synthetic applications, 2-Fluoro-4-thiocyanatoaniline has been investigated for its direct biological effects. Research conducted at the University of Cambridge in 2024 revealed that this compound exhibits moderate inhibitory activity against certain bacterial enzymes, particularly those involved in cell wall biosynthesis. This finding opens new avenues for developing antibiotics targeting resistant bacterial strains. The fluorine atom's presence is believed to enhance the compound's bioavailability and metabolic stability, making it a valuable candidate for further optimization.

Another critical area of research involves the compound's potential in oncology. A recent preprint from the National Cancer Institute describes the use of 2-Fluoro-4-thiocyanatoaniline-derived analogs as small-molecule inhibitors of protein kinases implicated in cancer progression. Preliminary in vitro assays showed selective inhibition of specific kinase isoforms, with minimal off-target effects. These results suggest that derivatives of this compound could serve as leads for targeted cancer therapies, particularly in cases where current treatments face resistance issues.

Despite these promising developments, challenges remain in fully harnessing the potential of 2-Fluoro-4-thiocyanatoaniline. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and evaluate its efficacy in preclinical models. As these studies progress, 2-Fluoro-4-thiocyanatoaniline is poised to become a cornerstone in the design of next-generation therapeutics.

In conclusion, the latest research on 2-Fluoro-4-thiocyanatoaniline (CAS: 14512-85-7) underscores its multifaceted role in chemical biology and drug discovery. From its utility as a synthetic intermediate to its direct biological activities, this compound offers numerous opportunities for innovation in pharmaceutical research. Continued exploration of its derivatives and mechanisms of action will likely yield significant advancements in treating infectious diseases and cancer, addressing unmet medical needs in these areas.